Cas no 1351659-66-9 (2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide)

• Product Name: 2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide
• CAS No: 1351659-66-9
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 5925005
• PubChem ID: 56765184
• Update Time: 2025-05-25

2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide
• 2-(ethylsulfanyl)-N-[(4-hydroxyoxan-4-yl)methyl]benzamide
• 2-ethylsulfanyl-N-[(4-hydroxyoxan-4-yl)methyl]benzamide
• AKOS024537801
• 2-(ethylthio)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)benzamide
• F6200-0626
• 1351659-66-9
• VU0536245-1

• Inchi： 1S/C15H21NO3S/c1-2-20-13-6-4-3-5-12(13)14(17)16-11-15(18)7-9-19-10-8-15/h3-6,18H,2,7-11H2,1H3,(H,16,17)
• InChI Key： GZNWSFXZMMBFAI-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(NCC1(CCOCC1)O)=O

Computed Properties

• Exact Mass: 295.12421471g/mol
• Monoisotopic Mass: 295.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide

Comprehensive Overview of 2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide (CAS No. 1351659-66-9)

2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide (CAS No. 1351659-66-9) is a synthetic organic compound with a unique molecular structure that combines a benzamide core with ethylsulfanyl and hydroxyoxan substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or active ingredient. The presence of both ethylsulfanyl and hydroxyoxan groups in its structure contributes to its distinct physicochemical properties, making it a subject of interest for drug discovery and material science.

In recent years, the demand for specialized benzamide derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the hydrogen-bonding capabilities of the 4-hydroxyoxan-4-yl moiety, which may enhance bioavailability and target specificity. The ethylsulfanyl group, on the other hand, offers opportunities for further functionalization, enabling the development of novel analogs with tailored properties. This dual functionality positions CAS No. 1351659-66-9 as a valuable building block in synthetic organic chemistry.

The compound's relevance extends to current trends in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce 2-(ethylsulfanyl)-N-(4-hydroxyoxan-4-yl)methylbenzamide, such as catalytic processes or solvent-free reactions. These approaches align with the broader industry shift toward reducing carbon footprints while maintaining high yields and purity—a topic frequently searched in academic and industrial databases.

Analytical characterization of 1351659-66-9 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's structural integrity and purity, critical for applications in regulated industries. Notably, the hydroxyoxan ring's conformational flexibility has been studied via computational modeling, addressing common queries about its stability under varying pH conditions—a key consideration for formulation scientists.

From a commercial perspective, CAS 1351659-66-9 is often cataloged by fine chemical suppliers specializing in heterocyclic compounds. Its pricing and availability fluctuate based on production scale and regional regulations, reflecting broader market dynamics in the pharmaceutical intermediates sector. Patent literature reveals ongoing investigations into its use for modulating biological pathways, though detailed mechanisms remain proprietary—an area of active discussion in scientific forums.

Storage and handling recommendations for this compound emphasize protection from moisture due to the hydroxyl group's hygroscopic nature. Such practical insights are frequently sought by laboratory personnel, underscoring the importance of combining technical data with user-centric guidance in professional documentation.